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Compound of Interest

Compound Name: Pranlukast Hydrate

Cat. No.: B1662883 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Pranlukast Hydrate, a potent leukotriene receptor antagonist.

Adherence to these protocols is critical for minimizing exposure risk and ensuring experimental

integrity.

Hazard Identification and Personal Protective Equipment
(PPE)
Pranlukast Hydrate is classified as a hazardous substance with the following potential health

effects: harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory

irritation.[1][2][3] Long-term exposure may also be harmful to aquatic life.[1][2] Therefore, a

robust personal protective equipment (PPE) protocol is mandatory.
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PPE Category Item Specifications Rationale

Hand Protection Double Nitrile Gloves

Chemotherapy-grade,

powder-free. The

outer glove cuff

should extend over

the gown sleeve.

Prevents skin

absorption. Double

gloving provides an

extra layer of

protection, and the

outer glove can be

removed immediately

if contaminated.[4]

Body Protection Disposable Gown

Solid-front, back-

closing, long-sleeved

gown made of low-

permeability fabric

(e.g., polyethylene-

coated).[5]

Protects skin and

clothing from

contamination. Must

be discarded as

hazardous waste after

use or if

contaminated.[5]

Eye & Face Protection
Safety Goggles &

Face Shield

ANSI Z87.1-compliant

safety goggles. A full

face shield should be

worn over the goggles

when handling powder

or solutions.[5][6]

Protects against

splashes and

aerosolized particles

entering the eyes or

face.[5]

Respiratory Protection
N95 Respirator (or

higher)

NIOSH-approved N95

or higher-rated

respirator.[4]

Required when

handling the solid

compound outside of

a certified

containment system

(e.g., fume hood) to

prevent inhalation of

dust.[1][7]
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Foot & Hair Protection
Disposable Shoe &

Hair Covers

Disposable, non-slip

shoe covers and a

hair bonnet.

Prevents the spread

of contamination

outside of the

designated work area.

[4]

Operational Plan: Step-by-Step Handling Procedures
This section provides a detailed workflow for the safe handling of Pranlukast Hydrate, from

receiving the compound to its final disposal.

1. Preparation and Engineering Controls:

Work Area: All handling of Pranlukast Hydrate powder must be conducted in a designated

area, such as a certified chemical fume hood or a biological safety cabinet, to minimize

inhalation exposure.[6]

Ventilation: Ensure adequate ventilation in the laboratory.[1] An accessible safety shower and

eye wash station are mandatory.[1]

Decontamination: Before starting, decontaminate the work surface with an appropriate

cleaning agent.

2. Handling the Solid Compound:

Donning PPE: Before handling, put on all required PPE as specified in the table above.

Weighing: When weighing the powder, use a balance inside the fume hood. Use disposable

weigh boats.

Avoid Dust Formation: Handle the compound carefully to avoid generating dust.[1][6]

Solution Preparation: If preparing a solution, add the solvent to the powder slowly to avoid

splashing.

3. Accidental Release Measures:
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Spill Response: In case of a spill, evacuate non-essential personnel from the area.[8]

Containment: For powder spills, cover with a plastic sheet or tarp to minimize spreading.

Clean-up: Wearing full PPE, clean up the spill using a method that does not generate dust,

such as a HEPA-filtered vacuum or by gently wetting the material with an appropriate solvent

and absorbing it with an inert material (e.g., diatomite).[1]

Decontamination: Decontaminate the spill area and all equipment used for cleanup with

alcohol or another suitable solvent.[1]

Waste Disposal: Collect all contaminated materials in a sealed, labeled hazardous waste

container for proper disposal.[1]

4. First Aid Procedures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[2] Seek immediate medical attention.[6]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[2]

Remove contaminated clothing and wash it before reuse.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[9] Seek medical

attention if symptoms persist.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[6] Seek immediate medical

attention.[2]

Storage and Disposal Plan
Proper storage and disposal are crucial for maintaining a safe laboratory environment and

complying with regulations.

Storage Conditions:

Keep the container tightly sealed.[1][6]

Store in a cool, dry, and well-ventilated area.[1][6]
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Protect from direct sunlight and sources of ignition.[1]

Recommended storage temperatures:

Powder: -20°C for 3 years, 4°C for 2 years.[1]

In solvent: -80°C for 2 years, -20°C for 1 year.[1]

Waste Disposal:

All materials that come into contact with Pranlukast Hydrate are considered hazardous

waste and must be disposed of according to institutional, local, state, and federal

regulations.[1][10]

Solid Waste: Contaminated gloves, gowns, shoe covers, weigh boats, and other disposable

materials should be placed in a designated, sealed, and labeled hazardous waste container.

Liquid Waste: Unused or expired solutions and contaminated solvents should be collected in

a labeled, leak-proof hazardous liquid waste container. Do not pour down the drain.[5]

Disposal Method: The preferred method of disposal is high-temperature incineration by a

certified hazardous waste management company.[5][6]

Visual Workflow for Handling Pranlukast Hydrate
The following diagram illustrates the key steps and decision points in the safe handling of

Pranlukast Hydrate.
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- Decontaminate
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Storage:
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Caption: Workflow for the safe handling of Pranlukast Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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